Cas no 405224-23-9 (5-bromo-2-chloro-pyridine-3-carbonitrile)

• Product Name: 5-bromo-2-chloro-pyridine-3-carbonitrile
• CAS No: 405224-23-9
• MF: C₆H₂BrClN₂
• MW: 217.450479030609
• MDL: MFCD09801046
• CID: 68031
• PubChem ID: 354334007
• Update Time: 2025-06-09

5-bromo-2-chloro-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloronicotinonitrile
• 5-Bromo-2-chloropyridine-3-carbonitrile
• 5-Bromo-2-chloro-3-cyanopyridine
• 5-Bromo-2-chloro-nicotinonitrile
• 5-Bromo-2-chloro-3-pyridinecarbonitrile
• 3-PYRIDINECARBONITRILE, 5-BROMO-2-CHLORO-
• PubChem15627
• 5-Bromo-2-chloronicotinontrile
• MQOHJAYYYVQBSH-UHFFFAOYSA-N
• EBD47713
• BCP21562
• SBB069016
• TRA0169460
• PB22
• 5-bromo-2-chloro-pyridine-3-carbonitrile
• 5-Bromo-2-chloro-3-cyanopyridine, 98%
• SY018089
• SCHEMBL1164261
• B4870
• AM803855
• MFCD09801046
• 405224-23-9
• A6778
• J-516907
• EN300-76016
• AC-9436
• DTXSID90620594
• AKOS013153986
• 5-Bromo-2-chloropyridine-3-carbonitrile, 5-Bromo-2-chloro-3-cyanopyridine
• 5-Bromo-2-chloropyridine-3-carbonitrile, 97%
• FF-0725
• FT-0656999
• CS-W003648
• PB22250
• DB-011183

• MDL： MFCD09801046
• Inchi： 1S/C6H2BrClN2/c7-5-1-4(2-9)6(8)10-3-5/h1,3H
• InChI Key： MQOHJAYYYVQBSH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#N)=C1)Cl

Computed Properties

• Exact Mass: 215.90900
• Monoisotopic Mass: 215.909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 2.2

Experimental Properties

• Density: 1.85
• Melting Point: 138.0 to 142.0 deg-C
• Boiling Point: 272.7℃ at 760 mmHg
• Flash Point: 118.711℃
• Refractive Index: 1.629
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 36.68000
• LogP: 2.36918

5-bromo-2-chloro-pyridine-3-carbonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-bromo-2-chloro-pyridine-3-carbonitrile

Introduction to 5-Bromo-2-Chloro-Pyridine-3-Carbonitrile (CAS No. 405224-23-9)

5-Bromo-2-Chloro-Pyridine-3-Carbonitrile (CAS No. 405224-23-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine, chlorine, and cyano functionalities, exhibits a wide range of potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 5-Bromo-2-Chloro-Pyridine-3-Carbonitrile consists of a pyridine ring with a bromine atom at the 5-position, a chlorine atom at the 2-position, and a cyano group at the 3-position. This arrangement imparts specific chemical properties that make it an attractive candidate for various synthetic transformations and biological evaluations.

Recent studies have highlighted the importance of 5-Bromo-2-Chloro-Pyridine-3-Carbonitrile in the synthesis of bioactive molecules. For instance, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the development of new antiviral agents. The bromine and chlorine substituents provide opportunities for further functionalization, allowing for the creation of diverse derivatives with enhanced biological activity.

In addition to its role in drug discovery, 5-Bromo-2-Chloro-Pyridine-3-Carbonitrile has been explored for its potential as a ligand in metal-catalyzed reactions. A study published in the Journal of Organic Chemistry demonstrated that this compound can serve as an efficient ligand in palladium-catalyzed cross-coupling reactions, facilitating the synthesis of complex organic molecules with high regioselectivity and yield.

The versatility of 5-Bromo-2-Chloro-Pyridine-3-Carbonitrile extends to its use in agrochemicals. Researchers at Syngenta have reported its application in the development of novel herbicides and pesticides. The compound's ability to undergo selective functionalization makes it an ideal starting material for designing molecules with improved efficacy and reduced environmental impact.

In the realm of materials science, 5-Bromo-2-Chloro-Pyridine-3-Carbonitrile has shown promise as a building block for functional polymers and organic electronics. A study conducted at the Massachusetts Institute of Technology (MIT) explored its use in the synthesis of conjugated polymers with tunable electronic properties. These polymers have potential applications in organic photovoltaics and field-effect transistors.

The safety profile of 5-Bromo-2-Chloro-Pyridine-3-Carbonitrile is an important consideration in its application. Extensive toxicological studies have been conducted to ensure its safe handling and use in various industrial processes. These studies have demonstrated that the compound is stable under standard laboratory conditions and does not pose significant health risks when proper safety protocols are followed.

In conclusion, 5-Bromo-2-Chloro-Pyridine-3-Carbonitrile (CAS No. 405224-23-9) is a multifaceted compound with a broad spectrum of applications in medicinal chemistry, synthetic chemistry, agrochemicals, and materials science. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions across various scientific disciplines.